Cas no 1159583-64-8 (corynether)

• Product Name: corynether
• CAS No: 1159583-64-8
• MF: C₁₅H₁₄O₆
• MW: 290.268064975739
• CID: 1995355
• PubChem ID: 42611551
• Update Time: 2025-04-21

corynether Chemical and Physical Properties

Names and Identifiers

• corynether
• corynether A
• 2-(2,4-dihydroxy-6-methylphenoxy)-4-hydroxy-6-methylbenzoic acid
• 1159583-64-8
• CHEBI:214843
• 2-(2,4-Dihydroxy-6-methylphenoxy)-4-hydroxy-6-methylbenzoate

• Inchi： 1S/C15H14O6/c1-7-3-10(17)6-12(13(7)15(19)20)21-14-8(2)4-9(16)5-11(14)18/h3-6,16-18H,1-2H3,(H,19,20)
• InChI Key： ZXWOXXVHOUPFOK-UHFFFAOYSA-N
• SMILES： CC1C(OC2C(C(=O)O)=C(C)C=C(O)C=2)=C(O)C=C(O)C=1

Computed Properties

• Exact Mass: 290.07903816Da
• Monoisotopic Mass: 290.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.336
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers